N-(benzo[c][1,2,5]thiadiazol-4-yl)-2,5-dimethylfuran-3-carboxamide

• IUPAC Name: N-(2,1,3-benzothiadiazol-4-yl)-2,5-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C13H11N3O2S/c1-7-6-9(8(2)18-7)13(17)14-10-4-3-5-11-12(10)16-19-15-11/h3-6H,1-2H3,(H,14,17)
• InChI Key: BVSKUUMMFCKZTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NC2=CC=CC3=NSN=C32
• Molecular Formula: C13H11N3O2S
• Molecular Weight: 273.31 g/mol
• CAS No.: 1203296-64-3

Description

N-(benzo[c][1,2,5]thiadiazol-4-yl)-2,5-dimethylfuran-3-carboxamide is a useful research compound. Its molecular formula is C13H11N3O2S and its molecular weight is 273.31. The purity is usually 95%.
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Scientific Research Applications

Organic Optoelectronics Applications

Research in organic optoelectronics has explored the applications of benzo[1,2-c;4,5-c']bis[1,2,5]thiadiazole (BBT)-based materials, closely related to the chemical structure of interest. These materials have been reviewed for their synthetic pathways, computational studies, and their unique open-shell biradical nature. The findings suggest potential future research directions for BBT-based materials in the field of organic optoelectronics, highlighting their significance in creating advanced materials for electronic and photonic devices (Tam & Wu, 2015).

Anticancer and Anti-inflammatory Properties

Benzofused thiazole derivatives have been synthesized and evaluated for their in vitro antioxidant and anti-inflammatory activities. This research demonstrates the potential of these derivatives as alternative agents for therapeutic applications, including anticancer and anti-inflammatory treatments. The study's findings support the therapeutic relevance of benzofused thiazole derivatives, underscoring their importance in the development of new treatments (Raut et al., 2020).

Medicinal Chemistry of Benzothiazole Derivatives

Benzothiazole and its derivatives are highlighted for their broad pharmacological activities, including antiviral, antimicrobial, anti-allergic, anti-diabetic, anti-tumor, anti-inflammatory, anthelmitic, and anticancer properties. This review emphasizes the benzothiazole scaffold's role in medicinal chemistry, showcasing the compound's versatility as a moiety in drug development (Bhat & Belagali, 2020).

Pharmacological Activities of Benzothiazole

An up-to-date review on the advancement of benzothiazole derivatives discusses their significance in medicinal chemistry. These compounds exhibit a range of therapeutic activities, including antimicrobial, analgesic, anti-inflammatory, antitubercular, antiviral, and antioxidant effects. The molecular structures of potent drugs such as Frentizole, Pramipexole, Thioflavin T, and Riluzole are based on the benzothiazole skeleton, illustrating the nucleus's potential as a principle moiety in biologically active compounds (Sumit, Kumar, & Mishra, 2020).